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Compound of Interest

Compound Name: Buturon

Cat. No.: B166553 Get Quote

Disclaimer: Buturon is a methylurea herbicide first introduced in 1962 and is now considered

obsolete.[1] The following application notes and protocols are synthesized from historical data

and general scientific principles for herbicide application in winter wheat, as current, detailed

field application data for Buturon is limited. These instructions are intended for research and

informational purposes only and do not constitute a recommendation for current agricultural

use.

Introduction
Buturon is a selective, systemic herbicide belonging to the phenylurea family.[1] Its primary

use was for the control of grassy and broadleaf weeds in cereal crops, including winter wheat.

[1] The herbicide is absorbed by the roots and, to a lesser extent, by the leaves of the weeds.

Mode of Action: Buturon is classified under HRAC Group C2 (globally) or Group 5 (numeric),

which are inhibitors of photosynthesis at photosystem II.[1] It works by blocking the electron

transport chain in chloroplasts, thereby inhibiting the plant's ability to produce energy through

photosynthesis, leading to weed death.

Data Presentation
Due to the obsolete nature of Buturon, extensive quantitative data from recent field trials are

unavailable. The following table represents a summary of extrapolated and historical

application parameters for research purposes.
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Parameter
Recommended
Range/Value

Notes

Target Crop
Winter Wheat (Triticum

aestivum)

Target Weeds

Annual meadow grass, foxtails,

spurge, and other grassy and

broadleaf weeds.[1]

Efficacy against specific weed

species may vary.

Application Timing

Post-emergence, from the 2-

leaf stage until the early flag

leaf stage of winter wheat.[2]

Application should occur when

weeds are small and actively

growing for optimal results.

Dosage Rate 1.0 - 2.5 kg a.i./ha

This is an estimated range.

Actual rates would depend on

weed spectrum, weed density,

soil type, and climatic

conditions.

Formulation Wettable Powder (WP)
Buturon was commonly sold as

a wettable powder.[1]

Water Volume 200 - 400 L/ha

Adequate water volume is

necessary for uniform

coverage.

Tank Mixing

Historically, tank mixing with

other herbicides may have

been practiced to broaden the

weed control spectrum.

Compatibility tests would be

essential.

No specific tank mix partners

for Buturon are documented in

recent literature.

Experimental Protocols
The following are detailed methodologies for hypothetical key experiments to evaluate the

efficacy and crop safety of Buturon on winter wheat.
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Experiment 1: Efficacy of Buturon on Key Weed Species
in Winter Wheat
Objective: To determine the effective dose of Buturon for controlling major grassy and

broadleaf weeds in winter wheat.

Methodology:

Site Selection: Choose a field with a known history of uniform infestation of target weeds

(e.g., annual meadow grass, foxtails). The field should be representative of winter wheat

growing regions.

Experimental Design: A randomized complete block design (RCBD) with four replications.[3]

Plot Size: Individual plots of 3m x 10m.

Crop Establishment: Sow a common winter wheat variety at a standard seeding rate.[4]

Treatments:

Untreated Control (weedy check)

Hand-weeded Control (weed-free check)

Buturon at 1.0 kg a.i./ha

Buturon at 1.5 kg a.i./ha

Buturon at 2.0 kg a.i./ha

Buturon at 2.5 kg a.i./ha

Application: Apply herbicides post-emergence when the winter wheat is at the 3-4 leaf stage

and weeds are at the 2-4 leaf stage.[2] Use a calibrated backpack sprayer delivering 300

L/ha of water.

Data Collection:
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Weed density (counts per m²) at 14, 28, and 56 days after treatment (DAT).

Weed biomass (dry weight in g/m²) at 56 DAT.

Crop injury ratings (phytotoxicity) on a scale of 0-100% at 7, 14, and 28 DAT.

Winter wheat grain yield at harvest.

Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) and a means

separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

Experiment 2: Crop Safety and Tolerance of Winter
Wheat to Buturon
Objective: To assess the tolerance of different winter wheat varieties to post-emergence

applications of Buturon.

Methodology:

Site Selection: A weed-free field to isolate the effects of the herbicide on the crop.

Experimental Design: A split-plot design with four replications. The main plots will be winter

wheat varieties, and the sub-plots will be Buturon application rates.

Plot Size: Sub-plots of 2m x 8m.

Crop Establishment: Sow three different winter wheat varieties at their recommended

seeding rates.

Treatments:

Main Plots (Varieties): Variety A, Variety B, Variety C

Sub-Plots (Buturon Rates):

Untreated Control

Buturon at 2.0 kg a.i./ha (recommended rate)
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Buturon at 4.0 kg a.i./ha (2x rate)

Application: Apply Buturon at the 4-5 leaf stage of the wheat.

Data Collection:

Crop injury ratings (stunting, chlorosis) at 7, 14, 28, and 42 DAT.

Plant height measurements at 56 DAT.

SPAD meter readings for chlorophyll content at 28 DAT.

Grain yield and yield components (e.g., heads per m², kernels per head, 1000-kernel

weight) at harvest.

Statistical Analysis: Analyze data using ANOVA appropriate for a split-plot design.
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Caption: Mode of action of Buturon in inhibiting photosynthesis.
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Caption: General workflow for a field efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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